stoloniferone E
Overview
Description
Stoloniferone E is an ergostanoid.
stoloniferone E is a natural product found in Briareum violaceum and Clavularia viridis with data available.
Scientific Research Applications
Cytotoxic Properties in Cancer Research
Stoloniferone E has been identified as a cytotoxic compound in scientific research. It was isolated from the methylene chloride solubles of the Formosan soft coral Clavularia viridis, along with other cytotoxic steroids. The cytotoxicity of stoloniferone E was measured against selected cancer cell lines in vitro, indicating its potential application in cancer research and therapy (Duh, El-Gamal, Chu, Wang, & Dai, 2002).
Anti-inflammatory Activity
Further research on stoloniferones, including stoloniferone E, revealed their anti-inflammatory properties. Four new steroids, including stoloniferone E, were isolated from Clavularia viridis, and their structures were elucidated through extensive spectral analysis. Their anti-inflammatory activity was assessed in vitro, suggesting potential applications in the development of anti-inflammatory drugs (Chang, Wen, Wang, & Duh, 2008).
properties
Product Name |
stoloniferone E |
|---|---|
Molecular Formula |
C28H44O3 |
Molecular Weight |
428.6 g/mol |
IUPAC Name |
(6R,8S,9S,10R,11R,13R,14S,17R)-17-[(2R,5S)-5,6-dimethylheptan-2-yl]-6,11-dihydroxy-10,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-1-one |
InChI |
InChI=1S/C28H44O3/c1-16(2)17(3)10-11-18(4)20-12-13-21-19-14-23(29)22-8-7-9-25(31)28(22,6)26(19)24(30)15-27(20,21)5/h7-9,16-21,23-24,26,29-30H,10-15H2,1-6H3/t17-,18+,19-,20+,21-,23+,24+,26+,27+,28+/m0/s1 |
InChI Key |
RYMHLKHGLSCOPD-BONNHHEPSA-N |
Isomeric SMILES |
C[C@H](CC[C@H](C)C(C)C)[C@H]1CC[C@@H]2[C@@]1(C[C@H]([C@H]3[C@H]2C[C@H](C4=CC=CC(=O)[C@]34C)O)O)C |
Canonical SMILES |
CC(C)C(C)CCC(C)C1CCC2C1(CC(C3C2CC(C4=CC=CC(=O)C34C)O)O)C |
synonyms |
stoloniferone E |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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